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Compound of Interest

Compound Name: (Pentyloxy)benzene

Cat. No.: B1679550 Get Quote

An In-depth Technical Guide to the Physical Properties of n-Amyl Phenyl Ether

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical properties of chemical compounds is fundamental. This guide provides a

detailed overview of the core physical characteristics of n-amyl phenyl ether (also known as

pentyloxybenzene or 1-phenoxypentane), complete with experimental protocols for their

determination.

Core Physical and Chemical Properties
n-Amyl phenyl ether is an organic compound classified as an aryl ether. Its properties are

crucial for predicting its behavior in various chemical and biological systems, including its

suitability as a solvent, its interaction with biological membranes, and its potential role in

synthetic chemistry.

Data Summary
The quantitative physical properties of n-amyl phenyl ether are summarized in the table below

for easy reference and comparison.
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Property Value

Molecular Formula C₁₁H₁₆O

Molecular Weight 164.24 g/mol [1]

Boiling Point 210°C to 211°C

Melting Point -19°C

Density 0.938 g/mL

Refractive Index 1.497

Appearance Colorless liquid

Solubility Insoluble in water; Soluble in alcohols, oils

Flash Point 82°C (179°F)

Note: Some properties, like those from Thermo Scientific, are for n-butyl phenyl ether but serve

as a close reference in the absence of complete data for the n-amyl variant from a single

source. The structural similarity makes these values a reasonable approximation.

Experimental Protocols
Detailed and standardized methodologies are essential for the accurate and reproducible

determination of physical properties. The following sections describe the protocols for

measuring the key properties of n-amyl phenyl ether.

Determination of Boiling Point via Simple Distillation
The boiling point is a critical property for characterizing and purifying liquids. Simple distillation

is effective for separating a volatile liquid from non-volatile solutes or for separating liquids with

significantly different boiling points.[2]

Apparatus:

Round-bottom flask

Heating mantle or oil bath
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Distillation head (still head) with a port for a thermometer

Thermometer

Condenser (Liebig, Graham, or Allihn)

Receiving flask (e.g., Erlenmeyer flask or round-bottom flask)

Boiling chips

Clamps and stands to secure the apparatus

Procedure:

Place a volume of n-amyl phenyl ether into the round-bottom flask, filling it to no more than

two-thirds of its capacity.

Add a few boiling chips to the flask to ensure smooth boiling.

Assemble the distillation apparatus. The thermometer bulb should be positioned just below

the side arm of the distillation head to accurately measure the temperature of the vapor that

is distilling.[3]

Connect the condenser to a cold water source, with water entering at the lower inlet and

exiting at the upper outlet.

Place the receiving flask at the end of the condenser to collect the distillate.

Begin heating the distillation flask gently.

Record the temperature when the first drop of distillate is collected in the receiving flask.

Continue to heat and maintain a steady distillation rate. The temperature should remain

constant throughout the collection of the pure substance. This constant temperature is the

boiling point.[2]

Record the barometric pressure, as boiling point is pressure-dependent.
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Determination of Density
Density is the mass per unit volume of a substance and is a fundamental physical property.

Apparatus:

Graduated cylinder (10 mL or 25 mL)

Electronic balance (accurate to at least 0.01 g)

Pipette

Procedure:

Measure and record the mass of a clean, dry graduated cylinder on the electronic balance.

[4][5]

Carefully transfer a known volume of n-amyl phenyl ether (e.g., 10.0 mL) into the graduated

cylinder using a pipette for accuracy. Read the volume from the bottom of the meniscus.[4]

Measure and record the combined mass of the graduated cylinder and the n-amyl phenyl

ether.

Calculate the mass of the n-amyl phenyl ether by subtracting the mass of the empty cylinder

from the combined mass.[5]

Calculate the density using the formula: Density = Mass / Volume.

Repeat the measurement two more times and calculate the average density to improve

accuracy and precision.[4]

Determination of Refractive Index
The refractive index measures how light propagates through a substance and is a highly

characteristic property for pure liquids. An Abbe refractometer is a common instrument for this

measurement.[6]

Apparatus:
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Abbe Refractometer

Constant temperature water bath (if not integrated into the refractometer)

Dropper or pipette

Lint-free tissue

Ethanol or acetone for cleaning

Procedure:

Ensure the prism of the refractometer is clean and dry. Clean with ethanol or acetone and a

soft tissue if necessary.

Calibrate the instrument using a standard liquid with a known refractive index, such as

distilled water.

Using a clean dropper, place a few drops of n-amyl phenyl ether onto the surface of the

measuring prism.

Close the illuminating prism gently to spread the liquid into a thin film.

Allow a short time for temperature equilibration, typically to 20°C.

Look through the eyepiece and adjust the control knob until the light and dark fields

converge into a sharp, single line.

Adjust the compensator knob to eliminate any color fringe at the borderline, making the line

as sharp as possible.

Read the refractive index value from the instrument's scale.

Clean the prisms thoroughly after the measurement.

Visualizations: Workflows and Relationships
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Diagrams are powerful tools for illustrating experimental processes and logical connections

between different stages of substance characterization.
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Diagram 1: General Workflow for Physical Property Characterization
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Diagram 2: Experimental Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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